Cas no 2648994-91-4 (tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate
• CAS No: 2648994-91-4
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 6406898
• PubChem ID: 165620327
• Update Time: 2025-10-05

tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate
• tert-butyl N-[4-chloro-2-(isocyanatomethyl)phenyl]carbamate
• 2648994-91-4
• EN300-1876363

• Inchi： 1S/C13H15ClN2O3/c1-13(2,3)19-12(18)16-11-5-4-10(14)6-9(11)7-15-8-17/h4-6H,7H2,1-3H3,(H,16,18)
• InChI Key： HGMSJMFKHUTBJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN=C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.0771200g/mol
• Monoisotopic Mass: 282.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate

Comprehensive Guide to tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate (CAS No. 2648994-91-4)

tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate (CAS No. 2648994-91-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of phenylcarbamates, featuring a unique combination of functional groups, including an isocyanate moiety and a tert-butyl protecting group. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate is driven by its versatility in organic synthesis. Researchers frequently search for "CAS 2648994-91-4 applications" or "tert-butyl phenylcarbamate synthesis" to explore its potential in developing novel therapeutic agents. The compound's isocyanatomethyl group is particularly noteworthy, as it enables efficient coupling reactions with amines and alcohols, making it a key building block in medicinal chemistry.

In recent years, the demand for high-purity tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate has surged due to advancements in small-molecule drug development. Pharmaceutical companies are increasingly focusing on targeted therapies, and this compound serves as a critical intermediate in creating kinase inhibitors and GPCR modulators. Its chloro-substituted phenyl ring enhances binding affinity to biological targets, a feature highly sought after in modern drug design.

From a chemical perspective, tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate exhibits excellent stability under standard laboratory conditions. Its tert-butyloxycarbonyl (Boc) protecting group ensures compatibility with a wide range of synthetic transformations, addressing common queries like "Boc-protected isocyanate handling" or "storage conditions for CAS 2648994-91-4". The compound typically appears as a white to off-white crystalline powder, with solubility in common organic solvents such as dichloromethane and dimethylformamide.

The agrochemical industry has also recognized the potential of tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate in developing next-generation crop protection agents. Its structural features allow for the creation of compounds with improved pest resistance and environmental profiles. Researchers investigating "chlorophenyl isocyanate derivatives in agriculture" often encounter this compound as a starting material for innovative formulations.

Quality control of CAS 2648994-91-4 involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Frequent searches for "tert-butyl carbamate analytical methods" reflect the industry's emphasis on characterization standards for such intermediates.

Environmental and safety considerations for tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate follow standard laboratory protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) is recommended when working with this compound. This addresses common workplace safety queries like "isocyanate handling precautions" in research settings.

The global market for tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate continues to expand, with major suppliers offering custom synthesis and bulk quantities. Price trends for CAS 2648994-91-4 remain stable, reflecting balanced supply and demand in the fine chemicals sector. Pharmaceutical developers often search for "reliable tert-butyl phenylcarbamate suppliers" to source this material for their R&D programs.

Future research directions for tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate may explore its potential in bioconjugation chemistry and material science applications. The compound's reactive isocyanate group offers opportunities for creating novel polymer systems and biomaterial coatings, answering emerging queries about "isocyanate derivatives in material engineering".

In conclusion, tert-butyl N-4-chloro-2-(isocyanatomethyl)phenylcarbamate (CAS No. 2648994-91-4) represents a versatile and valuable chemical intermediate with significant applications across multiple industries. Its unique structural features and synthetic utility continue to drive research interest, making it a compound of enduring importance in modern chemistry.